2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H20N4O2S/c27-21(23-15-19-12-7-13-28-19)16-29-22-25-24-20(14-17-8-3-1-4-9-17)26(22)18-10-5-2-6-11-18/h1-13H,14-16H2,(H,23,27)
• InChI Key: LUSGWYBTZHYISO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol

Description

The compound “2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound containing three nitrogen atoms.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature. The reaction typically involves the use of substituted benzylidenamino and phenoxymethyl groups, along with chloroacetic acid and a catalytic amount of pyridine.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 1,2,4-triazole ring, which is attached to a benzyl group and a phenyl group. Additionally, it has a thio group linked to an acetamide group, which is further connected to a furylmethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. The presence of the 1,2,4-triazole ring, benzyl group, phenyl group, thio group, and acetamide group can lead to various types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure. It is likely to have a high molecular weight due to the presence of multiple heavy atoms. The presence of the 1,2,4-triazole ring and various functional groups can also influence its solubility, reactivity, and other properties.

Future Directions

The study and development of 1,2,4-triazole derivatives, including this compound, is a promising area of research in medicinal chemistry. These compounds have shown potential as anticancer agents, and further studies could lead to the development of more effective and potent drugs.